Cas no 2171808-62-9 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171808-62-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6258455
• PubChem ID: 165511531
• Update Time: 2025-05-22

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid
• EN300-1541105
• 2-(1-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclobutyl)acetic acid
• 2171808-62-9

• Inchi： 1S/C25H28N2O5/c28-22(27-16-25(11-5-12-25)14-23(29)30)10-13-26-24(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21H,5,10-16H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BSHASSFCIQDNRR-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid

Compound CAS No. 2171808-62-9: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic Acid

The compound with CAS No. 2171808-62-9, commonly referred to as 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclobutyl)acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex structure, which incorporates a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety, making it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a key feature of this compound, is widely recognized as a protective group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. Recent advancements in peptide chemistry have further highlighted the importance of such protecting groups in the construction of bioactive molecules. The integration of the Fmoc group into this compound underscores its potential utility in synthesizing complex peptides and proteins with high precision.

Recent studies have explored the application of this compound in the development of novel therapeutic agents. For instance, researchers have utilized its unique structural features to design peptidomimetics that target specific biological pathways implicated in diseases such as cancer and neurodegenerative disorders. The cyclobutane ring, a strained cyclic structure, contributes to the compound's rigidity and stability, which are critical for maintaining the bioactivity of the resulting molecules.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in total synthesis efforts. Its ability to undergo various chemical transformations, including coupling reactions and cyclizations, makes it a versatile precursor for constructing complex natural products and synthetic analogs. Recent reports have demonstrated its utility in the synthesis of macrocyclic compounds, which are known for their applications in drug delivery systems and enzyme inhibition.

The acetic acid moiety present in this compound plays a crucial role in its reactivity and functionality. It serves as a site for further chemical modifications, enabling the introduction of additional functional groups or linkers that can enhance the compound's bioavailability or target specificity. This feature has been exploited in recent studies aimed at developing prodrugs and targeted drug delivery systems.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided insights into its molecular structure, purity, and stability under various conditions. Recent advancements in computational chemistry have also enabled researchers to predict the compound's physicochemical properties and interactions with biological systems, further enhancing its utility in drug design.

In conclusion, the compound with CAS No. 2171808-62-9 represents a significant advancement in modern organic chemistry. Its unique structure, incorporating functional groups such as the Fmoc group and cyclobutane ring, positions it as a valuable tool in peptide synthesis, drug discovery, and total synthesis efforts. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.